Cas no 1361673-47-3 (5,2',4',6'-Tetrachlorobiphenyl-3-ethanone)

• Product Name: 5,2',4',6'-Tetrachlorobiphenyl-3-ethanone
• CAS No: 1361673-47-3
• MF: C₁₄H₈Cl₄O
• MW: 334.024720191956
• CID: 4995620
• Update Time: 2025-07-15

5,2',4',6'-Tetrachlorobiphenyl-3-ethanone Chemical and Physical Properties

Names and Identifiers

• 5,2',4',6'-Tetrachlorobiphenyl-3-ethanone

• Inchi： 1S/C14H8Cl4O/c15-10-4-8(1-2-19)3-9(5-10)14-12(17)6-11(16)7-13(14)18/h2-7H,1H2
• InChI Key： XFDBCOBLGHDZSZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC=O)=CC(=C1)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1

Additional information on 5,2',4',6'-Tetrachlorobiphenyl-3-ethanone

Introduction to 5,2',4',6'-Tetrachlorobiphenyl-3-ethanone (CAS No. 1361673-47-3) and Its Emerging Applications in Chemical Biology

5,2',4',6'-Tetrachlorobiphenyl-3-ethanone, identified by the chemical abstracts service number 1361673-47-3, is a chlorinated biphenyl derivative that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit distinct interactions with biological targets, making it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple chlorine atoms at specific positions in its biphenyl core imparts enhanced lipophilicity and electronic characteristics, which are critical for modulating biological pathways.

The structural motif of 5,2',4',6'-Tetrachlorobiphenyl-3-ethanone is reminiscent of many halogenated aromatic compounds that have been extensively studied for their potential in drug discovery. The chlorine atoms at the 2', 4', and 6' positions contribute to its stability and reactivity, enabling it to participate in various chemical transformations that are useful in synthetic biology and medicinal chemistry. Specifically, the electron-withdrawing nature of chlorine atoms enhances the electrophilicity of the carbonyl group at the 3-position, facilitating nucleophilic additions and condensation reactions that are pivotal in constructing more complex molecular architectures.

In recent years, there has been a surge in research focusing on halogenated biphenyls due to their ability to interact with a wide range of biological targets. For instance, studies have demonstrated that compounds with similar structural features to 5,2',4',6'-Tetrachlorobiphenyl-3-ethanone can modulate enzyme activity, receptor binding, and signal transduction pathways. These interactions are often mediated by hydrophobic interactions and dipole-dipole forces between the aromatic rings and the biological target. The chlorinated biphenyls are particularly interesting because they can be engineered to exhibit high selectivity for specific targets while minimizing off-target effects.

One of the most compelling aspects of 5,2',4',6'-Tetrachlorobiphenyl-3-ethanone is its potential as a precursor in the synthesis of more complex bioactive molecules. The carbonyl group at the 3-position serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the pharmacological properties of the compound. For example, alkylation or acylation reactions can be performed to extend the molecular framework, while aromatic substitution reactions can be employed to introduce additional aromatic rings or heterocyclic moieties. These modifications can enhance binding affinity, metabolic stability, and oral bioavailability—key factors in drug development.

Recent advances in computational chemistry have further highlighted the importance of 5,2',4',6'-Tetrachlorobiphenyl-3-ethanone as a pharmacophore. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The chlorine atoms at specific positions in its structure are particularly crucial for these interactions, as they can form stable hydrophobic clusters with complementary regions on biological targets. These insights have guided the design of novel derivatives with improved pharmacokinetic profiles and therapeutic efficacy.

The synthesis of 5,2',4',6'-Tetrachlorobiphenyl-3-ethanone is another area where significant progress has been made. Traditional synthetic routes often involve multi-step processes that require hazardous reagents or harsh conditions. However, recent methodologies have focused on greener and more efficient approaches. For instance, catalytic chlorination techniques using transition metal catalysts have been developed to introduce chlorine atoms selectively onto the biphenyl core without generating excessive waste. These methods align with the growing emphasis on sustainable chemistry and environmental responsibility.

Moreover, the biological activity of 5,2',4',6'-Tetrachlorobiphenyl-3-ethanone has been explored in several preclinical studies. Research has indicated that this compound exhibits promising effects on certain disease models when tested in vitro or in vivo. While these findings are preliminary and require further validation through clinical trials, they underscore its potential as a lead compound for drug development. The ability of 5,2',4',6'-Tetrachlorobiphenyl-3-ethanone to modulate biological pathways suggests its utility not only as an intermediate but also as an active pharmaceutical ingredient (API) in future therapies.

The future prospects for 5,2',4',6'-Tetrachlorobiphenyl-3-ethanone are bright given its unique structural features and biological relevance. Ongoing research is focused on optimizing its synthetic routes to improve yield and scalability while reducing environmental impact. Additionally, efforts are underway to explore its potential applications in different therapeutic areas by designing novel derivatives with enhanced properties. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining chemistry、biology、and computational science，compounds like 5,2',4',6'-Tetrachlorobiphenyl-3-ethanone will undoubtedly play a crucial role in advancing drug discovery and development.